Cas no 2228739-26-0 (methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate
• CAS No: 2228739-26-0
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 6126728
• PubChem ID: 165707024
• Update Time: 2025-11-06

methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate
• EN300-1743199
• 2228739-26-0

• Inchi： 1S/C8H10O2S2/c1-10-8(9)6-4-7(2-3-11)12-5-6/h4-5,11H,2-3H2,1H3
• InChI Key： ZFUUOBHVJBSXED-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CCS

Computed Properties

• Exact Mass: 202.01222190g/mol
• Monoisotopic Mass: 202.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate

Methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate: A Comprehensive Overview

Methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate, identified by the CAS number 2228739-26-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of this compound consists of a thiophene ring substituted with a methyl ester group at the 3-position and a sulfanyl ethyl group at the 5-position, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate typically involves multi-step organic reactions, often utilizing thiophene as the starting material. The introduction of the sulfanyl ethyl group and the methyl ester group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly, aligning with current trends in sustainable chemical manufacturing.

One of the most notable applications of methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate is in the development of advanced materials, particularly in the field of electronics. The thiophene moiety is known for its conjugated π-system, which contributes to excellent electronic conductivity. This property makes it a valuable component in organic semiconductors, conductive polymers, and flexible electronics. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical properties, making them suitable for use in next-generation devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

In addition to its electronic applications, methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate has shown promise in biomedical research. The sulfur-containing groups present in the molecule exhibit bioactive properties, which have been explored for potential use in drug delivery systems and therapeutic agents. For instance, researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. These findings highlight its potential role in advancing personalized medicine and targeted drug delivery.

The study of methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate has also extended into environmental science, where its stability under various conditions has been assessed for use in environmental monitoring technologies. Its resistance to degradation under UV light and thermal stress makes it a candidate for sensors designed to detect pollutants or monitor environmental parameters. Furthermore, its ability to form self-assembled monolayers has opened avenues for its application in surface modification techniques, enhancing the durability and functionality of materials exposed to harsh environments.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular properties of methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate. Advanced quantum mechanical calculations have revealed detailed information about its electronic structure, which has been instrumental in predicting its reactivity under different conditions. These computational tools have also facilitated the design of novel derivatives with enhanced properties tailored for specific applications.

In conclusion, methyl 5-(2-sulfanylethyl)thiophene-3-carboxylate (CAS No. 2228739-26-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a key player in driving innovation across industries ranging from electronics to biomedicine. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.